N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-2-phenylethanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-2-phenylethanesulfonamide” is a chemical compound that likely belongs to the class of pyridine sulfonamide derivatives. It contains a furan ring and a pyrazine ring, which are common structures in many bioactive molecules .
Synthesis Analysis
While specific synthesis methods for this compound are not available, pyrrolopyrazine derivatives, which also contain pyrazine rings, can be synthesized through various routes including cyclization, ring annulation, cycloaddition, and direct C-H arylation .Molecular Structure Analysis
The compound contains a furan ring and a pyrazine ring. Furan is a five-member heterocyclic ring with 4 carbon atoms and 1 oxygen atom . Pyrazine is a six-membered ring with two nitrogen atoms .Scientific Research Applications
Antibacterial Activity
Furan derivatives, such as the compound , have been found to have significant antibacterial activity . They have been used in the creation of numerous innovative antibacterial agents . This is particularly important in the current context of increasing microbial resistance to existing antimicrobial medicines .
Medicinal Chemistry
The compound is part of the furan derivatives family, which has taken on a special position in the realm of medicinal chemistry . The inclusion of the furan nucleus is an essential synthetic technique in the search for new drugs .
Organic Chemistry
Furan derivatives offer a wide range of prospects in the field of organic chemistry due to the numerous methods by which they can be made and their numerous structural reactions .
Synthesis of Novel Compounds
The compound can be used in the synthesis of novel compounds. For example, it has been used in the synthesis of 5-aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides via Suzuki cross-coupling reactions .
Nonlinear Optical Properties
The compound has been studied for its electronic and nonlinear optical properties through DFT calculations . The effect of various substituents on the values of the HOMO–LUMO energy gap and hyperpolarizability has been observed .
Herbicidal Activity
Some studies have found that the herbicidal activity and the weed controlling spectrum of similar compounds can be significantly improved by the introduction of certain groups to the benzene ring .
Potential Industrial Applications
The compound has potential applications in various fields of research and industry.
Pharmacological Characteristics
Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics, and as a result, they have been employed as medicines in a number of distinct disease areas .
Mechanism of Action
Target of Action
The primary targets of N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2-phenylethane-1-sulfonamide Similar compounds have been evaluated for their anti-tubercular activity against mycobacterium tuberculosis h37ra .
Mode of Action
The exact mode of action of N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2-phenylethane-1-sulfonamide It’s worth noting that similar compounds have shown significant activity against mycobacterium tuberculosis h37ra .
Biochemical Pathways
The specific biochemical pathways affected by N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2-phenylethane-1-sulfonamide Similar compounds have been found to exhibit anti-tubercular activity, suggesting they may interact with pathways related to mycobacterium tuberculosis h37ra .
Result of Action
The molecular and cellular effects of N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2-phenylethane-1-sulfonamide Similar compounds have shown significant activity against mycobacterium tuberculosis h37ra , indicating potential antimicrobial effects.
properties
IUPAC Name |
N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]-2-phenylethanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O3S/c21-24(22,12-8-14-5-2-1-3-6-14)20-13-15-17(19-10-9-18-15)16-7-4-11-23-16/h1-7,9-11,20H,8,12-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSQMWTZYWICCKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCS(=O)(=O)NCC2=NC=CN=C2C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-2-phenylethanesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.